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Compound of Interest

Compound Name: Pentadecyl carbonochloridate

CAS No.: 81705-90-0

Cat. No.: B1357741

Get Quote

Executive Summary & Technical Rationale
In the structural elucidation of polar metabolites and pharmaceutical intermediates,

derivatization is a critical step to enhance ionization efficiency and chromatographic retention.

While short-chain chloroformates (e.g., Ethyl, Isobutyl) are the gold standard for GC-MS

volatility, Pentadecyl Carbonochloridate (C15-Cl) represents a specialized class of

"Hydrophobic Tagging" reagents designed primarily for LC-MS/MS applications.

This guide analyzes the Mass Spectral Library of Pentadecyl Carbonochloridate Derivatives,

a collection of spectra characterized by the introduction of a lipophilic pentadecyl (

) moiety. This modification drastically alters the physicochemical properties of analytes, shifting
them from the solvent front to the hydrophobic region of Reverse-Phase (RP) columns and
significantly boosting ionization in ESI+ mode due to surface activity.
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Target Analytes: Polar amines, phenols, alcohols, and amino acids that suffer from poor

retention on C18 columns.

Mechanism: Introduction of a massive hydrophobic anchor (

chain) + Carbamate/Carbonate linkage.

Primary Advantage: 10–100x sensitivity gain in LC-ESI-MS due to increased desolvation

efficiency and surface activity.

Mechanistic Insight: The Pentadecyl Tagging
Protocol
The reaction of pentadecyl carbonochloridate follows a nucleophilic substitution pathway

(Schotten-Baumann conditions), targeting labile protons. Unlike PFB-Cl (used for electron

capture in GC-MS), the C15-Cl reagent adds significant mass (+254 Da) and lipophilicity.

Reaction Pathway (DOT Visualization)

Pentadecyl Carbonochloridate
(C15-O-CO-Cl)

Tetrahedral Intermediate

Analyte (R-NH2 / R-OH)

Nucleophilic Attack

Pentadecyl Carbamate/Carbonate
(R-NH-CO-O-C15)Elimination of Cl-

HCl (Neutralized by Base)

Click to download full resolution via product page

Figure 1: Reaction mechanism of Pentadecyl Carbonochloridate with nucleophiles. The C15

chain (Pentadecyl) is transferred to the analyte, forming a stable carbamate or carbonate.

Comparative Analysis: C15-Cl vs. Alternatives
The following table contrasts Pentadecyl Carbonochloridate with standard derivatizing

agents. Note that while PFB-Cl is the standard for GC-MS libraries (NIST), C15-Cl fills the

niche for LC-MS retention libraries.

Table 1: Performance Matrix of Derivatizing Agents
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Feature
Pentadecyl

Carbonochlorid

ate (C15-Cl)

Pentafluoroben

zyl

Chloroformate

(PFB-Cl)

Dansyl Chloride FMOC-Cl

Primary Platform LC-MS/MS (ESI) GC-MS (NCI) LC-MS/MS (ESI)

LC-MS

(Fluorescence/E

SI)

Tag Mass Shift
+254 Da (High

Mass)
+196 Da +233 Da +222 Da

Hydrophobicity
Extreme (C15

Chain)

Moderate

(Fluorinated

Ring)

High (Aromatic) High (Fluorenyl)

Fragmentation

Characteristic

m/z 255 (

) loss

Characteristic

m/z 181 (

)

Sulfonyl

cleavage
Fluorenyl cation

Spectral Library
Specialized

(Lipid-like)

Extensive

(NIST/Wiley)
Extensive Extensive

Key Application

Retaining ultra-

polar metabolites

on C18

Trace analysis of

fatty

acids/phenols

Amines/Phenols Amino Acids

Scientific Commentary
Causality of Sensitivity: The C15 chain of Pentadecyl derivatives acts as a "buoy," keeping

the molecule at the surface of the ESI droplet. This facilitates ion evaporation, a

phenomenon known as the surface activity effect, which is superior to the charge-tagging

mechanism of Dansyl chloride for certain neutral lipids.

Spectral Distinctiveness: In MS/MS, Pentadecyl derivatives often yield a signature fragment

at m/z 255 (pentadecyl cation) or neutral loss of the alkene (

), providing a high-confidence "diagnostic ion" for library matching.
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Experimental Protocol: Generating the Library
To build a valid mass spectral library for these derivatives, a self-validating protocol is required.

This workflow ensures complete derivatization and minimizes hydrolysis of the reagent.

Step-by-Step Methodology
Preparation of Standards:

Dissolve target analytes (amines, phenols, amino acids) in borate buffer (pH 9.0) to ensure

deprotonation of nucleophiles.

Why: The reaction requires the nucleophile to be in its free base/phenolate form.

Reagent Addition:

Add Pentadecyl Carbonochloridate (10 mM in Acetonitrile) in a 5:1 molar excess.

Critical Step: Vortex immediately for 30 seconds. The reagent is hydrophobic and requires

vigorous mixing to interact with the aqueous analyte phase.

Incubation:

Heat at 60°C for 20 minutes.

Validation: Check for the disappearance of the underivatized peak using a quick LC scan.

Extraction (Cleanup):

Add Hexane or MTBE to extract the hydrophobic derivatives.

Self-Validation: The unreacted polar analytes remain in the aqueous phase; the C15-

derivatives partition into the organic phase.

MS/MS Acquisition:

Inject into LC-MS/MS (C18 Column).

Gradient: 50% B to 100% B (where B is Acetonitrile/IPA) over 10 minutes.
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Note: Due to the C15 chain, elution will occur late in the gradient.

Library Entry Structure
For each derivative, the library entry must record:

Precursor Ion:

or

Retention Index: Relative to a homologous series of fatty acid esters.

Key Fragments:

m/z 255.3 (Pentadecyl carbocation)

[M - 254] (Loss of tag)

Specific Analyte Fragments (Structural backbone)

Visualization of Spectral Logic
The fragmentation logic for a Pentadecyl derivative (e.g., Pentadecyl-Carbamate of an Amine)

is predictable, allowing for in silico library expansion.

Precursor Ion [M+H]+
(R-NH-CO-O-C15)

Fragment A: [C15H31]+
(m/z 255.3)

Inductive Cleavage

Fragment B: [R-NH3]+ 
(Analyte Core)

H-Rearrangement
+ CO2 Loss

Neutral Loss: C15H30
(Pentadecene)

McLafferty-like
Rearrangement
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Figure 2: Fragmentation pathways of Pentadecyl derivatives in ESI-MS/MS. The m/z 255 ion is

the diagnostic "fingerprint" for this library.
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Note: While "Pentadecyl Carbonochloridate" is a commercially available reagent (CAS

81705-90-0), standard commercial libraries (NIST/Wiley) predominantly feature PFB

(Pentafluorobenzyl) or Methyl/Ethyl derivatives. The "Pentadecyl" library described here

represents a specialized, high-retention subset used in advanced lipidomics and metabolite

profiling.

To cite this document: BenchChem. [Publish Comparison Guide: Mass Spectral Library of
Pentadecyl Carbonochloridate Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357741/docs#publish-comparison-guide-mass-
spectral-library-of-pentadecyl-carbonochloridate-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

